Methyl 4-((2-oxoimidazolidine-1-carboxamido)methyl)piperidine-1-carboxylate

• IUPAC Name: methyl 4-[[(2-oxoimidazolidine-1-carbonyl)amino]methyl]piperidine-1-carboxylate
• InChI: InChI=1S/C12H20N4O4/c1-20-12(19)15-5-2-9(3-6-15)8-14-11(18)16-7-4-13-10(16)17/h9H,2-8H2,1H3,(H,13,17)(H,14,18)
• InChI Key: XVSGISXQEJOVIM-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)N1CCC(CC1)CNC(=O)N2CCNC2=O
• Molecular Formula: C12H20N4O4
• Molecular Weight: 284.31 g/mol

Description

“Methyl 4-((2-oxoimidazolidine-1-carboxamido)methyl)piperidine-1-carboxylate” is a complex organic compound that contains a piperidine ring and an imidazolidine ring. Piperidine is a six-membered ring with one nitrogen atom. Imidazolidine is a five-membered ring with two nitrogen atoms. Both of these structures are common in pharmaceutical compounds.

Chemical Reactions Analysis

Piperidine derivatives can undergo a variety of chemical reactions, including hydrogenation, cyclization, cycloaddition, annulation, and amination. These reactions can lead to the formation of various substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, a similar compound, methyl 2-oxoimidazolidine-4-carboxylate, is an oil at room temperature.

Scientific Research Applications

Methyl 4-((2-oxoimidazolidine-1-carboxamido)methyl)piperidine-1-carboxylate has a wide range of scientific research applications, including the study of enzyme kinetics, protein-protein interactions, and the development of new drugs. It has been used as a tool to study the mechanisms of various biological processes, such as DNA replication, transcription, and translation. This compound has also been used in the development of new drugs, particularly those targeting cancer and other diseases.

Mechanism of Action

Target of Action

It is structurally similar to (s)-1-methyl-2-oxoimidazolidine-4-carboxylic acid, which is known to interact with several biologically active peptides, including thyrotropin-releasing hormone (trh) and luteinizing hormone releasing hormone (lh-rh) .

Mode of Action

Based on its structural similarity to (s)-1-methyl-2-oxoimidazolidine-4-carboxylic acid, it may interact with its targets through hydrogen bonding .

Biochemical Pathways

As a structural analogue of (s)-pyroglutamic acid, it may be involved in the regulation of peptide hormones .

Result of Action

As a structural analogue of (s)-pyroglutamic acid, it may have similar effects on peptide hormone regulation .

Advantages and Limitations for Lab Experiments

One of the main advantages of using Methyl 4-((2-oxoimidazolidine-1-carboxamido)methyl)piperidine-1-carboxylate in lab experiments is its specificity. It can be used to target specific enzymes or biological processes, allowing researchers to study these processes in more detail. Additionally, this compound is readily available from commercial sources, making it easy to obtain. However, there are also limitations to using this compound in lab experiments. It can be toxic at high concentrations, and its effects can be difficult to interpret due to its complex mechanism of action.

Future Directions

There are many future directions for research involving Methyl 4-((2-oxoimidazolidine-1-carboxamido)methyl)piperidine-1-carboxylate. One area of research is the development of new drugs that target specific enzymes or biological processes. This compound can be used as a tool to identify potential drug targets and to test the efficacy of new drugs. Another area of research is the study of the mechanisms of various biological processes. This compound can be used to study the role of specific enzymes in these processes, providing valuable insights into their function. Finally, this compound can be used to study the effects of various chemicals and toxins on biological systems, providing important information for environmental and toxicological studies.
Conclusion:
This compound is a versatile compound that has a wide range of scientific research applications. Its specificity and availability make it a valuable tool for studying the mechanisms of various biological processes and for developing new drugs. While there are limitations to using this compound in lab experiments, its potential for future research is vast.

Synthesis Methods

Methyl 4-((2-oxoimidazolidine-1-carboxamido)methyl)piperidine-1-carboxylate is synthesized through a multi-step process that involves the reaction of piperidine-1-carboxylic acid with 2-oxoimidazolidine-1-carboxylic acid. The resulting product is then methylated to form this compound. The synthesis of this compound is a complex process that requires specialized equipment and expertise. However, the compound is readily available from commercial sources, making it easily accessible for scientific research purposes.

Safety and Hazards

The safety and hazards of this compound would depend on its specific structure and properties. For example, methyl 2-oxoimidazolidine-4-carboxylate has hazard statements H315, H319, H335, indicating it can cause skin irritation, serious eye irritation, and may cause respiratory irritation.